Cas no 57402-46-7 (Potassium-2,4-pentanedionate hemihydrate)

• Product Name: Potassium-2,4-pentanedionate hemihydrate
• CAS No: 57402-46-7
• MF: C₅H₉KO₃
• MW: 156.221462965012
• CID: 89942
• PubChem ID: 16217520
• Update Time: 2025-04-18

Potassium-2,4-pentanedionate hemihydrate Chemical and Physical Properties

Names and Identifiers

• Potassium-2,4-pentanedionate hemihydrate
• Potassium acetylacetonate hemihydrate
• Potassium 2,4-pentanedionate hydrate
• dipotassium,(Z)-4-oxopent-2-en-2-olate,hydrate
• Acetylacetone potassium derivative
• Potassium 2,4-pentanedionate
• potassium;(Z)-4-oxopent-2-en-2-olate;hydrate
• 57402-46-7
• potassium (Z)-4-oxopent-2-en-2-olate hydrate

• MDL： MFCD00150167
• Inchi： 1S/C5H8O2.K.H2O/c1-4(6)3-5(2)7;;/h3,6H,1-2H3;;1H2/q;+1;/p-1/b4-3-;;
• InChI Key： HXTFFCDNODNHAJ-GSBNXNDCSA-M
• SMILES： [K+].[O-]/C(/C)=C\C(C)=O.O

Computed Properties

• Exact Mass: 156.01900
• Monoisotopic Mass: 156.01887563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Melting Point: ~235 °C (dec.)(lit.)
• PSA: 49.36000
• LogP: 0.84540
• Solubility: Soluble
• Sensitiveness: Hygroscopic

Potassium-2,4-pentanedionate hemihydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-63
• Safety Instruction： S26-S36-S37-S39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R63
• TSCA：No